Cas no 2287302-65-0 (1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile)

• Product Name: 1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile
• CAS No: 2287302-65-0
• MF: C₁₂H₁₂FN₅
• MW: 245.255584716797
• CID: 6496599
• PubChem ID: 165802508
• Update Time: 2025-10-28

1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6750616
• 1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile
• 2287302-65-0

• Inchi： 1S/C12H12FN5/c1-2-17-6-8(7-17)18-12-9(5-14)10(13)3-4-11(12)15-16-18/h3-4,8H,2,6-7H2,1H3
• InChI Key： AJVLYRZGJQGEDY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C#N)N(C1CN(CC)C1)N=N2

Computed Properties

• Exact Mass: 245.10767357g/mol
• Monoisotopic Mass: 245.10767357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.7Ų

Additional information on 1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile

Introduction to 1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287302-65-0)

1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile, with the CAS number 2287302-65-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated benzotriazole core and an ethylazetidine substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorinated benzotriazole moiety is a key feature of this compound. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, often enhancing their lipophilicity and metabolic stability. In the context of drug design, these properties can be crucial for improving the pharmacokinetic profile of a compound, such as its absorption, distribution, metabolism, and excretion (ADME) characteristics. The presence of the fluorine atom in the benzotriazole ring may also influence the compound's binding affinity to specific biological targets, potentially enhancing its efficacy.

The ethylazetidine substituent is another significant structural element of this compound. Azetidine rings are four-membered heterocycles that have gained attention in medicinal chemistry due to their ability to mimic bioactive conformations and improve the conformational rigidity of molecules. The ethyl group attached to the azetidine ring further modulates the compound's lipophilicity and hydrogen bonding capabilities, which can be beneficial for optimizing its biological activity and selectivity.

In recent studies, 1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile has shown promising results in various biological assays. For instance, it has demonstrated potent inhibitory activity against specific enzymes and receptors that are implicated in several diseases. One notable application is its potential as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression and other proliferative disorders. The compound's ability to selectively target these kinases without affecting other essential enzymes makes it a promising candidate for further development as a therapeutic agent.

Beyond its enzymatic inhibition properties, this compound has also been evaluated for its anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines in immune cells, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The combination of its kinase inhibition and anti-inflammatory activities makes it a versatile candidate for multi-target drug design approaches.

The pharmacokinetic profile of 1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile has also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be administered orally with minimal dosing frequency, enhancing patient compliance and convenience.

In addition to its therapeutic potential, this compound has been investigated for its safety profile. Toxicological studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its further development as a safe and effective treatment option.

The synthesis of 1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthetic route typically begins with the preparation of the fluorinated benzotriazole core, followed by functionalization with the ethylazetidine moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and multistep sequential transformations are often employed to achieve the desired product with high efficiency.

In conclusion, 1-(1-ethylazetidin-3-yl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287302-65-0) is a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Its potent biological activities, favorable pharmacokinetic profile, and good safety profile make it an attractive candidate for further development in various disease areas. Ongoing research continues to explore its full potential as a novel therapeutic agent.